Cas no 64385-02-0 (Pentaiodobenzoic acid)

• Product Name: Pentaiodobenzoic acid
• CAS No: 64385-02-0
• MF: C₇HI₅O₂
• MW: 751.604003667831
• MDL: MFCD30533929
• CID: 1678521
• PubChem ID: 12256098
• Update Time: 2025-10-28

Pentaiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, pentaiodo-
• pentaiodobenzoic acid
• 64385-02-0
• AKOS028112146
• InChI=1/C7HI5O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14
• CS-0110698
• 2,3,4,5,6-Pentaiodobenzoic acid
• SCHEMBL1859003
• MFCD30533929
• D94063
• 2,3,4,5,6-pent2,3,4,5,6-pentaiodobenzoic acidaiodobenzoic acid
• AS-60461
• Pentaiodobenzoic acid

• MDL： MFCD30533929
• Inchi： 1S/C7HI5O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14)
• InChI Key： LNLWJOZRHQPFML-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=C(C=1C(=O)O)I)I)I)I

Computed Properties

• Exact Mass: 751.51763
• Monoisotopic Mass: 751.5200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.7

Experimental Properties

• PSA: 37.3

Additional information on Pentaiodobenzoic acid

Comprehensive Overview of Pentaiodobenzoic Acid (CAS No. 64385-02-0): Properties, Applications, and Research Insights

Pentaiodobenzoic acid (CAS No. 64385-02-0) is a highly iodinated derivative of benzoic acid, characterized by its unique molecular structure and versatile applications in scientific research. This compound, with the systematic name 2,3,4,5,6-pentaiodobenzoic acid, has garnered attention due to its potential in organic synthesis, material science, and pharmaceutical intermediates. Its high iodine content makes it valuable for specialized chemical reactions, including halogen exchange and catalytic processes.

In recent years, researchers have explored the role of pentaiodobenzoic acid in advanced materials, particularly in the development of iodine-rich polymers and X-ray contrast agents. The compound's ability to act as a precursor for heavy-atom derivatives has also been leveraged in crystallography to enhance electron density maps. With growing interest in sustainable chemistry, scientists are investigating greener synthesis methods for polyhalogenated compounds like this one, aligning with global trends toward eco-friendly reagents.

From a structural perspective, pentaiodobenzoic acid exhibits remarkable stability despite its polyiodinated aromatic ring. This stability is attributed to the electron-withdrawing effects of the iodine atoms, which influence its acidity and reactivity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, addressing frequent queries about its spectral data and purity assessment in online forums and academic discussions.

The compound's relevance extends to interdisciplinary fields. For instance, its derivatives are studied for potential applications in organic electronics, where halogenated aromatics play a role in charge transport materials. Additionally, the rise of AI-driven drug discovery has sparked interest in iodinated building blocks for virtual screening libraries, with CAS No. 64385-02-0 occasionally appearing in cheminformatics datasets. This aligns with frequent search trends around "iodine in medicinal chemistry" and "halogen bonding applications."

Handling pentaiodobenzoic acid requires adherence to standard laboratory safety protocols, though it is not classified as hazardous under most regulatory frameworks. Researchers often inquire about its solubility profiles (notably in DMSO or aqueous bases) and storage conditions, which are critical for experimental reproducibility. Recent publications have also examined its behavior under microwave-assisted synthesis, a hot topic in green chemistry optimization.

In summary, pentaiodobenzoic acid (CAS No. 64385-02-0) represents a niche yet significant compound bridging synthetic chemistry and applied materials science. Its structural uniqueness and reactivity patterns continue to inspire innovations, while its alignment with trending search terms like "polyhalogenated compound uses" and "heavy-element organic molecules" underscores its enduring relevance in both academic and industrial contexts.